Cas no 96450-53-2 (1-(2-Chloroethyl)-1H-pyrazole)

1-(2-Chloroethyl)-1H-pyrazole structure
1-(2-Chloroethyl)-1H-pyrazole structure
Product Name:1-(2-Chloroethyl)-1H-pyrazole
CAS No:96450-53-2
MF:C5H7ClN2
MW:130.575479745865
MDL:MFCD00173067
CID:809302
PubChem ID:642214
Update Time:2024-10-25

1-(2-Chloroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloroethyl)-1H-pyrazole
    • 1-(2-Chloro-ethyl)-1H-pyrazole
    • 1-(2-chloroethyl)pyrazole
    • 1H-Pyrazole,1-(2-chloroethyl)-
    • chloroethylpyrazole
    • 1-(2-Chloroethyl)-1H-pyrazole (ACI)
    • 1-(β-Chloroethyl)pyrazole
    • DTXSID80348992
    • SY104209
    • 96450-53-2
    • DTXCID70300064
    • 1-(2-chloroethyl)-1H-pyrazole, AldrichCPR
    • W-204142
    • AKOS000297999
    • MFCD00173067
    • EN300-52165
    • F11115
    • STK027544
    • SCHEMBL464768
    • CS-0070112
    • F1905-0030
    • 1D-124
    • HUZHIOQELFFZBM-UHFFFAOYSA-N
    • 1H-pyrazole, 1-(2-chloroethyl)-
    • BBL028326
    • MDL： MFCD00173067
    • Inchi： 1S/C5H7ClN2/c6-2-5-8-4-1-3-7-8/h1,3-4H,2,5H2
    • InChI Key： HUZHIOQELFFZBM-UHFFFAOYSA-N
    • SMILES： ClCCN1C=CC=N1

Computed Properties

  • Exact Mass: 130.03000
  • Monoisotopic Mass: 130.029776
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 67.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 17.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 60°/0.3mm
  • Flash Point: 76.4±22.6 °C
  • Refractive Index: 1.548
  • PSA: 17.82000
  • LogP: 1.12190
  • Vapor Pressure: 0.4±0.4 mmHg at 25°C

1-(2-Chloroethyl)-1H-pyrazole Security Information

1-(2-Chloroethyl)-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-Chloroethyl)-1H-pyrazole Pricemore >>

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1-(2-Chloroethyl)-1H-pyrazole Production Method

Production Method 1

58416-68-5 58416-68-5
105757-96-8 105757-96-8
96450-53-2 96450-53-2
Reaction Conditions
Reference
Use of N-tributylstannylpyrazole as dequaternization agent
Gassend, Roger; Maire, Jean C.; Dou, Henri J. M., Comptes Rendus des Seances de l'Academie des Sciences, 1975, 281(22), 945-6

Production Method 2

288-13-1 288-13-1
96450-53-2 96450-53-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  3 h, cooled; 3 d, rt
Reference
Preparation of pyrazolopyrimidinones as inhibitors of type 5 cyclic guanosine 3',5'-monophosphate phosphodiesterase (cGMP PDE5) for the treatment of sexual dysfunction.
, World Intellectual Property Organization, , ,

Production Method 3

96450-53-2 96450-53-2
Reaction Conditions
Reference
N-Functionally substituted pyrazoles
, USSR, , ,

Production Method 4

119291-22-4 119291-22-4
96450-53-2 96450-53-2
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  3 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Nucleophilic substitution of the bromine atom by chlorine in 1-(β-bromoethyl)pyrazoles
Attaryan, O. S.; Martirosyan, S. S.; Asratyan, G. V.; Matsoyan, S. G., Hayastani Kimiakan Handes, 2003, 56(3), 70-71

Production Method 5

288-13-1 288-13-1
96450-53-2 96450-53-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Tetrabutylammonium bromide Solvents: Water
Reference
Synthesis and physicochemical studies on 1,2-bisazolylethanes
Torres, J.; Lavandera, J. L.; Cabildo, P.; Claramunt, R. M.; Elguero, J., Journal of Heterocyclic Chemistry, 1988, 25(3), 771-82

Production Method 6

288-13-1 288-13-1
96450-53-2 96450-53-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: 1,4-Dioxane
Reference
Alkylation of azoles by β-functionally substituted alkyl halides under phase-transfer catalysis conditions
Asratyan, G. V.; Attaryan, O. S.; Pogosyan, A. S.; Eliazyan, G. A.; Darbinyan, E. G.; et al, Zhurnal Prikladnoi Khimii (Sankt-Peterburg, 1986, 59(6), 1296-300

Production Method 7

288-13-1 288-13-1
96450-53-2 96450-53-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Water ;  2 h, 70 - 75 °C
Reference
Synthesis of N-vinylpyrazoles
Attarian, O. S.; Matsoyan, S. G.; Martirosyan, S. S., Chemistry of Heterocyclic Compounds (New York, 2005, 41(4), 452-455

Production Method 8

288-13-1 288-13-1
96450-53-2 96450-53-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Water ;  5 h, 80 °C
Reference
Rhodium(I)-N-Heterocyclic Carbene Catalyst for Selective Coupling of N-Vinylpyrazoles with Alkynes via C-H Activation
Azpiroz, Ramon; Rubio-Perez, Laura; Di Giuseppe, Andrea; Passarelli, Vincenzo; Lahoz, Fernando J.; et al, ACS Catalysis, 2014, 4(12), 4244-4253

Production Method 9

6314-23-4 6314-23-4
96450-53-2 96450-53-2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  < 90 °C; 1 h, 100 °C; cooled
1.2 Reagents: Sodium carbonate Solvents: Water ;  neutralized
Reference
Vilsmeier-Haack formylation of 2-(1H-pyrazol-1-yl)ethanol and its methyl derivatives
Rstakyan, V. I.; Akopyan, A. E.; Baltayan, A. H.; Attaryan, H. S.; Asratyan, G. V., Russian Journal of General Chemistry, 2015, 85(5), 1191-1193

Production Method 10

288-13-1 288-13-1
96450-53-2 96450-53-2
Reaction Conditions
Reference
2,4-Dioxoquinazoline-6-sulfonamide derivatives as inhibitors of PARG and their preparation
, World Intellectual Property Organization, , ,

Production Method 11

288-13-1 288-13-1
96450-53-2 96450-53-2
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  1 h, rt; rt; 3 h, rt
1.2 Reagents: Hydrogen ion Solvents: Water ;  overnight, acidified, cooled
Reference
Synthesis and spectral studies of novel pyrazole derivatives of β-carbonyl compounds
Baloda, Usha; Choudhary, Amit S.; Yadav, Pradeep; Dobhal, M. P.; Joshi, Y. C., Oriental Journal of Chemistry, 2007, 23(3), 1097-1100

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